Cas no 959573-03-6 (1-Acetyl-5-methyl-3-(trifluoromethyl)pyrazole)

• Product Name: 1-Acetyl-5-methyl-3-(trifluoromethyl)pyrazole
• CAS No: 959573-03-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 1004753
• PubChem ID: 2735859
• Update Time: 2025-05-22

1-Acetyl-5-methyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ACETYL-5(3)-METHYL-3(5)-(TRIFLUOROMETHYL)PYRAZOLE
• 1-(5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-one
• 959573-03-6
• 1-Acetyl-3(5)-trifluoromethyl-5(3)-(methyl)pyrazole
• 1-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-one
• PS-6910
• CS-0321610
• 1-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]ethanone
• VLFSEIYWMBKMHO-UHFFFAOYSA-N
• MFCD00153637
• 1-(5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethanone
• 244214-00-4
• 1-acetyl-5-methyl-3-(trifluoromethyl)pyrazole
• AKOS006228630
• 1-Acetyl-5-methyl-3-(trifluoromethyl)pyrazole

• MDL： MFCD00153637
• Inchi： 1S/C7H7F3N2O/c1-4-3-6(7(8,9)10)11-12(4)5(2)13/h3H,1-2H3
• InChI Key： VLFSEIYWMBKMHO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(C(C)=O)N=1)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Acetyl-5-methyl-3-(trifluoromethyl)pyrazole

1-Acetyl-5-Methyl-3-(Trifluoromethyl)Pyrazole: A Comprehensive Overview

The compound 1-Acetyl-5-Methyl-3-(Trifluoromethyl)Pyrazole (CAS No. 959573-03-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This pyrazole derivative has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 1-Acetyl-5-Methyl-3-(Trifluoromethyl)Pyrazole is characterized by a pyrazole ring, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The substituents on the ring include an acetyl group at position 1, a methyl group at position 5, and a trifluoromethyl group at position 3. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as potential leads for anti-inflammatory, antitumor, and antimicrobial agents. The presence of the trifluoromethyl group in 1-Acetyl-5-Methyl-3-(Trifluoromethyl)Pyrazole enhances its lipophilicity and stability, making it an attractive candidate for drug development. Researchers have also explored the use of this compound as a building block for more complex molecules with enhanced bioavailability.

In terms of synthesis, 1-Acetyl-5-Methyl-3-(Trifluoromethyl)Pyrazole can be prepared through various routes, including the Paal-Knorr synthesis and other heterocyclic formation methods. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The electronic properties of 1-Acetyl-5-Methyl-3-(Trifluoromethyl)Pyrazole have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule exhibits significant electron-withdrawing effects due to the trifluoromethyl group, which can be exploited in designing new materials for optoelectronic devices.

Moreover, 1-Acetyl-5-Methyl-3-(Trifluoromethyl)Pyrazole has shown promise in agrochemical applications as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a valuable compound for further exploration in agricultural chemistry.

In conclusion, 1-Acetyl-5-Methyl-3-(Trifluoromethyl)Pyrazole (CAS No. 959573-03-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts.